Cas no 1803588-15-9 (1,1-dioxo-1λ⁶-thietane-3-sulfonyl chloride)

• Product Name: 1,1-dioxo-1λ⁶-thietane-3-sulfonyl chloride
• CAS No: 1803588-15-9
• MF: C₃H₅ClO₄S₂
• MW: 204.652397871017
• CID: 4770553
• PubChem ID: 91647482
• Update Time: 2026-02-26

1,1-dioxo-1λ⁶-thietane-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Thietane-3-sulfonyl chloride 1,1-dioxide
• 1,1-dioxo-1λ⁶-thietane-3-sulfonyl chloride

• Inchi： 1S/C3H5ClO4S2/c4-10(7,8)3-1-9(5,6)2-3/h3H,1-2H2
• InChI Key： LVCARDDRNNNFBO-UHFFFAOYSA-N
• SMILES： ClS(C1CS(C1)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 303
• XLogP3: -0.4
• Topological Polar Surface Area: 85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 1,1-dioxo-1λ⁶-thietane-3-sulfonyl chloride

Introduction to 1,1-dioxo-1λ⁶-thietane-3-sulfonyl chloride (CAS No. 1803588-15-9)

1,1-dioxo-1λ⁶-thietane-3-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile reactivity. With the CAS number 1803588-15-9, this compound belongs to the thietane sulfonyl chloride class, which is known for its utility in synthetic chemistry, particularly in the development of heterocyclic compounds and biologically active molecules. The presence of both a dioxo group and a sulfonyl chloride functionality makes it a valuable intermediate in the synthesis of complex molecular architectures.

The dioxo group (C=O-C=O) in 1,1-dioxo-1λ⁶-thietane-3-sulfonyl chloride contributes to its electrophilic nature, facilitating nucleophilic additions and condensation reactions. This feature is particularly useful in constructing five-membered heterocycles, which are prevalent in many pharmacologically active agents. The sulfonyl chloride moiety (-SO₂Cl) further enhances its reactivity by enabling sulfonylation reactions, which are crucial for introducing sulfonamide functionalities into target molecules. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and diuretic properties, making this compound a promising candidate for drug discovery initiatives.

Recent advancements in medicinal chemistry have highlighted the importance of thietane derivatives in developing novel therapeutic agents. The structural framework of 1,1-dioxo-1λ⁶-thietane-3-sulfonyl chloride provides a scaffold that can be modified to explore various biological activities. For instance, studies have demonstrated its potential in generating derivatives with inhibitory effects on enzymes such as carbonic anhydrase and kinases. These enzymes are implicated in numerous pathological conditions, including cancer, neurological disorders, and metabolic diseases. The ability to fine-tune the electronic and steric properties of thietane-based compounds through functional group modifications offers a strategic advantage in rational drug design.

In terms of synthetic applications, 1,1-dioxo-1λ⁶-thietane-3-sulfonyl chloride serves as a versatile building block for constructing more complex molecules. Its reactivity with nucleophiles allows for the introduction of diverse substituents at the sulfonyl position, enabling the creation of libraries of compounds for high-throughput screening. Additionally, the dioxo group can participate in intramolecular cyclization reactions, leading to the formation of fused heterocyclic systems that mimic natural product scaffolds. Such structural motifs are often associated with enhanced binding affinity and improved pharmacokinetic profiles.

The compound's utility extends beyond pharmaceutical applications; it also finds relevance in materials science and agrochemical research. For example, derivatives of thietane sulfonyl chlorides have been explored as intermediates in the synthesis of liquid crystals and polymer additives due to their ability to impart specific thermal and mechanical properties. In agrochemistry, such compounds may contribute to the development of novel herbicides or fungicides by acting as precursors for biologically active sulfonamide derivatives.

Recent research has also focused on the green chemistry aspects of utilizing 1,1-dioxo-1λ⁶-thietane-3-sulfonyl chloride as a sustainable building block. Efforts have been made to develop catalytic methods that minimize waste and improve yields during its synthesis and functionalization. These approaches align with the growing emphasis on environmentally friendly methodologies in chemical manufacturing. Furthermore, computational studies have been employed to predict the reactivity and regioselectivity of this compound, aiding in the design of efficient synthetic routes.

The biological activity of derivatives derived from 1,1-dioxo-1λ⁶-thietane-3-sulfonyl chloride has been systematically investigated through both experimental and computational techniques. Virtual screening methods have been used to identify potential lead compounds based on their binding interactions with biological targets. This computational strategy has accelerated the discovery process by prioritizing candidates with high predicted affinity and selectivity. Experimental validation through enzyme assays and cell-based assays has confirmed the biological relevance of several synthesized derivatives.

In conclusion, 1,1-dioxo-1λ⁶-thietane-3-sulfonyl chloride (CAS No. 1803588-15-9) represents a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, while its reactivity allows for diverse functionalization strategies. As research continues to uncover new applications and synthetic methodologies, thietane sulfonyl chlorides like this one are poised to play an increasingly important role in advancing both pharmaceutical innovation and material science applications.